Cas no 39234-90-7 (Benzenesulfonyl chloride, 4-(acetylamino)-3-(trifluoromethyl)-)

• Product Name: Benzenesulfonyl chloride, 4-(acetylamino)-3-(trifluoromethyl)-
• CAS No: 39234-90-7
• MF: C₉H₇ClF₃NO₃S
• MW: 301.669990777969
• CID: 1502610
• Update Time: 2024-08-23

Benzenesulfonyl chloride, 4-(acetylamino)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(acetylamino)-3-(trifluoromethyl)-

• Inchi： 1S/C9H7ClF3NO3S/c1-5(15)14-8-3-2-6(18(10,16)17)4-7(8)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key： RPMIJQWOHUOTMK-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(NC(C)=O)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 300.97881

Experimental Properties

• Density: 1.565±0.06 g/cm3(Predicted)
• Boiling Point: 414.0±45.0 °C(Predicted)
• PSA: 63.24
• pka: 12.98±0.70(Predicted)